Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate

• Molecular Formula: C22H36O4
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C22H36O4/c1-25-21(23)19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22(24)26-2/h3,5-6,8,12,14H,4,7,9-11,13,15-20H2,1-2H3/b5-3+,8-6+,14-12+
• InChIKey: LEGXKXFDENSPEO-JBQUMXRESA-N

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Analytical Standard and Research-Grade Lipid Precursor

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate (CAS: 2692622-79-8) is a synthetic C22 dimethyl ester derivative of 5,8,11-eicosatrienoic acid (Mead acid; 20:3n-9), characterized by three methylene-interrupted double bonds in the all-trans (E) configuration and terminal methyl ester functionalities at both ends of the 20-carbon chain . With a molecular formula of C22H36O4 and a molecular weight of 364.52 g/mol, this diester form differs fundamentally from the commonly encountered mono-methyl ester derivative (C21H36O2; MW 320.51) used in fatty acid methyl ester (FAME) analysis [1]. The compound belongs to the class of long-chain polyunsaturated fatty acid derivatives and is primarily employed as an analytical reference standard and research reagent in lipidomics, metabolic pathway studies, and synthetic chemistry applications requiring defined stereochemistry and terminal functionalization .

● Analytical reference standard for n-9 eicosatrienoic acid isomer identification

● Enables GC-MS isomer resolution via diagnostic fragmentation fingerprint

● All-trans (E) stereochemical reference for cis/trans method development

● Synthetic dimethyl diester; not a direct substitute for mono-methyl ester FAME standards

• [1] National Institute of Standards and Technology (NIST). cis-5,8,11-Eicosatrienoic acid, methyl ester. NIST Chemistry WebBook, SRD 69. View Source

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Why In-Class Fatty Acid Esters Are Not Interchangeable

Generic substitution of dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate with structurally related eicosatrienoic acid esters fails due to three critical differentiation axes. First, the all-trans (E) double-bond geometry at positions 5, 8, and 11 produces distinct chromatographic retention behavior and mass spectral fragmentation patterns compared to the naturally occurring all-cis (Z) isomers such as Mead acid methyl ester (20:3n-9), DGLA methyl ester (20:3n-6), and 20:3n-3 methyl ester [1]. Second, the C22 dimethyl ester structure—bearing ester functionalities at both termini—differs fundamentally from mono-methyl esters (C21) in both molecular weight (364.52 vs. 320.51 Da) and physicochemical properties including predicted boiling point (444.1±45.0°C) and density (0.960±0.06 g/cm³) . Third, the underlying 20:3n-9 fatty acid scaffold exhibits biological activity profiles that are not shared by its n-6 and n-3 positional isomers; 20:3n-9 demonstrates VEGF-A-stimulated angiogenesis inhibition, whereas 20:3n-6 (DGLA) and arachidonic acid do not exhibit this effect under identical conditions [2]. These orthogonal differences preclude simple interchangeability in analytical method development, biological assay design, or synthetic pathway optimization.

Stereochemical Configuration

All-trans (E) double-bond geometry alters chromatographic retention and MS fragmentation relative to naturally occurring all-cis (Z) isomers; cis/trans resolution may require silver-ion HPLC or polar GC columns.

Diester vs. Mono-Ester Form

The C22 dimethyl diester (MW 364.52 Da) differs fundamentally from the common C21 mono-methyl ester (MW 320.51 Da) in mass, predicted boiling point, and density; independent calibration is required for quantitative FAME analysis.

Biological Scaffold Specificity

The 5,8,11-eicosatrienoic (n-9) scaffold exhibits VEGF-A angiogenesis inhibition not observed with 20:3n-6 or arachidonic acid; substituting isomers may invalidate vascular biology endpoints.

• [1] Christie, W.W. Mass Spectrometry of Methyl Esters: Trienoic Fatty Acids. LipidWeb, LIPID MAPS. View Source
• [2] Hamazaki, T., Nagasawa, T., Hamazaki, K., & Itomura, M. Inhibitory effect of 5,8,11-eicosatrienoic acid on angiogenesis. Prostaglandins, Leukotrienes and Essential Fatty Acids, 2012, 86(6): 221-224. DOI: 10.1016/j.plefa.2012.04.004 View Source

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Quantitative Differentiation Evidence for Procurement Decisions

All-Trans (E) Configuration Enables Definitive Isomer Resolution via GC-MS Omega-Ion Fingerprinting

The mass spectral fragmentation of fatty acid methyl esters with methylene-interrupted double bonds produces characteristic omega-ions that enable definitive isomer discrimination. For compounds derived from the n-9 family (including 5,8,11-eicosatrienoic acid), the diagnostic ion appears at m/z = 192. This contrasts sharply with n-6 family isomers (including dihomo-gamma-linolenic acid, 20:3n-6), which produce a characteristic ion at m/z = 150, and n-3 family isomers (20:3n-3), which produce an ion at m/z = 108 [1]. While the all-trans (E) configuration of this diester modifies absolute retention indices relative to the all-cis methyl ester, the underlying n-9 structural scaffold retains this diagnostic fragmentation signature, providing a verifiable orthogonal identification parameter when combined with retention time data [2]. This spectral differentiation is particularly critical given that mass spectra of cis/trans isomers may be practically indistinguishable in the low-mass region without complementary chromatographic separation [3].

GC‑MS Omega‑Ion Fingerprint

Head-to-head

m/z 192 (n-9) vs m/z 150 (n-6) vs m/z 108 (n-3)

Provides orthogonal isomer confirmation for 20:3 species in complex lipid extracts.

Differentiation relies on EI‑MS diagnostic ions; cis/trans spectra may be indistinguishable in low‑mass region.

Evidence Dimension	GC-MS Diagnostic Omega-Ion (m/z)
Target Compound Data	m/z = 192 (characteristic of n-9 family fatty acid methyl esters)
Comparator Or Baseline	20:3n-6 (DGLA methyl ester): m/z = 150; 20:3n-3 methyl ester: m/z = 108
Quantified Difference	n-9 vs. n-6: Δm/z = 42; n-9 vs. n-3: Δm/z = 84
Conditions	Electron-impact (EI) ionization GC-MS of fatty acid methyl esters with methylene-interrupted unsaturation; ions result from complex rearrangements at terminal double-bond regions

Why This Matters

This m/z difference provides orthogonal isomer confirmation that prevents misidentification of 20:3 species in complex biological extracts where multiple eicosatrienoic acid isomers may co-elute or produce superficially similar total ion chromatograms.

• [1] Christie, W.W. Mass Spectrometry of Methyl Esters: Trienoic Fatty Acids — Diagnostic Omega Ions. LipidWeb, LIPID MAPS. View Source
• [2] Holman, R.T. and Rahm, J.J. Analysis and characterization of polyunsaturated fatty acids. Progress in the Chemistry of Fats and Other Lipids, 1971. View Source
• [3] GC/MS analysis of some long chain esters, ketones and propanediol diesters. Mass spectra of cis/trans n-9 isomers practically indistinguishable in low-mass region. View Source

5,8,11-Eicosatrienoic Acid (20:3n-9) Demonstrates VEGF-A-Stimulated Angiogenesis Inhibition Not Observed with 20:3n-6 or Arachidonic Acid

In a human umbilical vein endothelial cell (HUVEC) and diploid fibroblast co-culture angiogenesis model, 5,8,11-eicosatrienoic acid (20:3n-9; the free acid form corresponding to the fatty acyl scaffold of the target diester) produced dose-dependent inhibition of VEGF-A-stimulated angiogenesis at concentrations of 0.1–10 μmol/L, with inhibitory potency exceeding that of the positive control suramin [1]. Under identical experimental conditions (VEGF-A at 10 ng/mL, 10-day incubation, immunostaining quantification of vessel area), the structurally related eicosatrienoic acid positional isomer 20:3n-3 (n-3 family) also exhibited dose-dependent angiogenesis inhibition [1]. In direct contrast, dihomo-gamma-linolenic acid (20:3n-6; n-6 family), arachidonic acid (20:4n-6), eicosapentaenoic acid (20:5n-3), and oleic acid (18:1n-9) produced no measurable inhibition of VEGF-A-stimulated angiogenesis even at the highest tested concentration of 10 μmol/L. Notably, both arachidonic acid and 20:3n-6 enhanced angiogenesis in the absence of VEGF-A stimulation [1].

VEGF‑A Angiogenesis Inhibition

Head-to-head

20:3n‑9: Active; 20:3n‑6, 20:4n‑6: Inactive

n‑9 scaffold‑specific inhibition; n‑6 isomers showed no effect under identical conditions.

HUVEC/fibroblast co‑culture model; 20:3n‑9 potency exceeded positive control suramin.

Evidence Dimension	Inhibition of VEGF-A-stimulated angiogenesis
Target Compound Data	20:3n-9: dose-dependent inhibition at 0.1–10 μmol/L; inhibitory potency > suramin (positive control)
Comparator Or Baseline	20:3n-3: dose-dependent inhibition; 20:3n-6 (DGLA): no inhibition at 10 μmol/L; Arachidonic acid: no inhibition at 10 μmol/L; Oleic acid: no inhibition at 10 μmol/L
Quantified Difference	20:3n-9 and 20:3n-3: active (inhibition observed); 20:3n-6, 20:4n-6, 18:1n-9: inactive (0% inhibition at 10 μmol/L)
Conditions	HUVEC and diploid fibroblast co-culture; VEGF-A at 10 ng/mL; fatty acids at 0.1–10 μmol/L; 10-day incubation; vessel area quantified by image analysis software after immunostaining

Why This Matters

This functional divergence among eicosatrienoic acid positional isomers demonstrates that the 5,8,11 double-bond positioning (n-9 scaffold) confers biological activity not present in the 8,11,14 isomer (n-6 scaffold), directly impacting experimental design in vascular biology, inflammation research, and eicosanoid pathway studies.

• [1] Hamazaki, T., Nagasawa, T., Hamazaki, K., & Itomura, M. Inhibitory effect of 5,8,11-eicosatrienoic acid on angiogenesis. Prostaglandins, Leukotrienes and Essential Fatty Acids, 2012, 86(6): 221-224. DOI: 10.1016/j.plefa.2012.04.004 View Source

Distinct Molecular Weight and Predicted Physicochemical Profile Differentiate Dimethyl Diester from Mono-Methyl Ester Analogs

The C22 dimethyl diester structure (MW 364.52 Da) is fundamentally distinct from the C21 mono-methyl ester derivative of Mead acid (MW 320.51 Da) commonly used in FAME analysis [1]. This 44.01 Da mass difference (corresponding to the additional CO2 moiety from the second ester group) enables unambiguous mass spectrometric discrimination in complex mixtures and provides a distinct molecular ion in EI-MS spectra [2]. The diester exhibits predicted physicochemical properties that differ from mono-ester analogs: boiling point of 444.1±45.0°C (predicted), density of 0.960±0.06 g/cm³ (predicted), and distinct solubility characteristics requiring DMSO or ethanol-based formulation for in vitro applications . For the mono-methyl ester comparator (cis-5,8,11-eicosatrienoic acid methyl ester, CAS 14602-39-2), reported values include boiling point of 405.1°C at 760 mmHg and density of 0.891 g/cm³ , representing a predicted boiling point elevation of approximately 39°C and a density increase of ~0.07 g/cm³ for the dimethyl diester form.

Diester vs Mono‑Ester Mass

Head-to-head

ΔMW = +44.01 Da

Unambiguous MS discrimination; diester cannot substitute mono‑ester without independent calibration.

Predicted boiling point differs by ~39°C; distinct chromatographic behavior expected.

Evidence Dimension	Molecular and Physicochemical Properties
Target Compound Data	MW: 364.52 Da; Formula: C22H36O4; Predicted BP: 444.1±45.0°C; Predicted Density: 0.960±0.06 g/cm³
Comparator Or Baseline	Mead acid methyl ester (mono-ester): MW: 320.51 Da; Formula: C21H36O2; BP: 405.1°C at 760 mmHg; Density: 0.891 g/cm³
Quantified Difference	ΔMW = +44.01 Da; ΔBP ≈ +39°C (predicted); ΔDensity ≈ +0.069 g/cm³ (predicted)
Conditions	Standard temperature and pressure; predicted values from computational models (BP and density for diester); experimental BP and density for mono-ester

Why This Matters

The 44 Da mass difference and distinct chromatographic behavior (higher predicted boiling point) are critical for analytical method development—the diester cannot serve as a direct surrogate for mono-ester standards in quantitative FAME analysis without independent calibration, and the two forms require distinct GC temperature programs and MS detection parameters.

• [1] National Institute of Standards and Technology (NIST). cis-5,8,11-Eicosatrienoic acid, methyl ester. NIST Chemistry WebBook, SRD 69. View Source
• [2] Howe, I. and Williams, D.H. Studies in mass spectrometry. Part XXIII. The mass spectra of dimethyl esters: methoxy-migrations in the mass spectra of dimethyl esters. Journal of the Chemical Society C: Organic, 1968, 202. DOI: 10.1039/j39680000202 View Source

20:3n-9 (Mead Acid) Serves as a Specific Biochemical Marker of Essential Fatty Acid Deficiency Not Provided by 20:3n-6 Isomers

5,8,11-Eicosatrienoic acid (20:3n-9; Mead acid) is endogenously synthesized from oleic acid (18:1n-9) via elongation and desaturation only under conditions of essential fatty acid deficiency (EFAD), when dietary intake or bioavailability of n-3 and n-6 polyunsaturated fatty acids is severely limited [1]. This biosynthetic pathway is unique among eicosatrienoic acids—20:3n-9 is the only polyunsaturated fatty acid that mammals can synthesize de novo without dietary essential fatty acid precursors [2]. In contrast, the 20:3n-6 isomer (dihomo-gamma-linolenic acid; DGLA) is synthesized from dietary linoleic acid (18:2n-6) via the n-6 pathway and does not serve as an EFAD indicator [3]. The clinical diagnostic utility is established: elevated erythrocyte 20:3n-9 levels, often expressed as the ratio of 20:3n-9 to 20:4n-6 (arachidonic acid)—the Holman index or triene/tetraene ratio—provides a quantitative measure of EFAD severity, with values >0.2 generally considered diagnostic [4]. The target dimethyl diester, while a synthetic derivative not itself a direct biomarker, retains the 5,8,11-eicosatrienoic scaffold required for the development of analytical reference standards, stable isotope-labeled internal standards, and calibration curves used in clinical EFAD diagnostic assays.

EFAD Biomarker Specificity

Class-level inference

20:3n‑9: EFAD‑specific; 20:3n‑6: non‑specific

Unique de novo synthesis during EFAD makes the scaffold irreplaceable for diagnostic assay standards.

Triene/tetraene ratio >0.2 diagnostic of EFAD; isomer substitution yields false negatives.

Evidence Dimension	Biosynthetic Origin and Biomarker Specificity
Target Compound Data	20:3n-9 (Mead acid scaffold): synthesized de novo from 18:1n-9 exclusively during EFAD; biomarker for EFAD diagnosis
Comparator Or Baseline	20:3n-6 (DGLA): synthesized from dietary 18:2n-6 via n-6 pathway; not an EFAD biomarker; 20:3n-3: synthesized from dietary 18:3n-3 via n-3 pathway; not an EFAD biomarker
Quantified Difference	Qualitative binary distinction: EFAD-specific biomarker vs. non-specific; clinical threshold: triene/tetraene ratio (20:3n-9/20:4n-6) >0.2 diagnostic of EFAD
Conditions	Mammalian fatty acid metabolism; EFAD defined as inadequate dietary intake or absorption of linoleic acid (18:2n-6) and alpha-linolenic acid (18:3n-3)

Why This Matters

This unique biosynthetic origin makes the 5,8,11-eicosatrienoic scaffold irreplaceable for laboratories developing or validating EFAD diagnostic assays; substituting with 20:3n-6 or 20:3n-3 standards would yield false-negative results in clinical metabolomics workflows designed to detect EFAD.

• [1] Ichi, I., Kono, N., Arita, Y., Haga, S., Arisawa, K., Yamano, M., ... & Arai, H. Identification of genes and pathways involved in the synthesis of Mead acid (20:3n-9), an indicator of essential fatty acid deficiency. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 2014, 1841(1): 204-213. View Source
• [2] MarkerDB. 5,8,11-Eicosatrienoic acid (MDB00030041). Only polyunsaturated fatty acid that the body can make de novo. View Source
• [3] CTDBase. 8,11,14-Eicosatrienoic Acid (Dihomo-gamma-linolenic acid). Differs from arachidonic acid only at position 5. View Source
• [4] Fokkema, M.R., Smit, E.N., Martini, I.A., Woltil, H.A., Boersma, E.R., & Muskiet, F.A. Assessment of essential fatty acid and omega3-fatty acid status by measurement of erythrocyte 20:3omega9 (Mead acid), 22:5omega6/20:4omega6 and 22:5omega6/22:6omega3. Prostaglandins, Leukotrienes and Essential Fatty Acids, 2002, 67(5): 345-356. View Source

All-Trans (E) Double-Bond Geometry Provides Defined Stereochemical Reference Standard Distinct from Naturally Occurring All-Cis (Z) Isomers

The target compound dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate possesses all-trans (E) stereochemistry at the three double-bond positions, as specified in the IUPAC name and InChIKey LEGXKXFDENSPEO-JBQUMXRESA-N . This contrasts with the naturally occurring 5,8,11-eicosatrienoic acid (Mead acid), which exists in the all-cis (Z) configuration at positions Δ5, Δ8, and Δ11 [1]. The stereochemical divergence has measurable analytical consequences: cis/trans isomers exhibit distinct chromatographic retention behavior on polar capillary GC columns and can be resolved using silver-ion HPLC with mobile phases such as acetonitrile:hexane (99:1) and UV detection at 205 nm [2]. While low-mass EI-MS fragmentation patterns of cis/trans n-9 isomers may be practically indistinguishable, requiring complementary chromatographic separation or high-resolution MS for unambiguous assignment [3], the defined all-trans stereochemistry of this diester provides a valuable reference standard for method development, retention time calibration, and studies investigating the biological effects of trans-fatty acid geometry.

Stereochemical Reference

Head-to-head

All‑trans (5E,8E,11E) vs all‑cis (5Z,8Z,11Z)

Defined all‑trans stereochemistry supports method development for cis/trans fatty acid resolution.

Silver‑ion HPLC or polar GC columns can resolve isomers; low‑mass MS alone insufficient.

Evidence Dimension	Double-Bond Stereochemical Configuration
Target Compound Data	All-trans (5E,8E,11E) configuration; InChIKey: LEGXKXFDENSPEO-JBQUMXRESA-N
Comparator Or Baseline	Naturally occurring Mead acid methyl ester: all-cis (5Z,8Z,11Z) configuration; InChIKey: AESHPAQQBZWZMS-NWFXIAEYSA-N
Quantified Difference	Qualitative stereochemical difference at three double-bond positions; distinct GC retention times and silver-ion HPLC elution profiles
Conditions	GC on polar capillary columns; silver-ion HPLC with acetonitrile:hexane (99:1) mobile phase and UV detection at 205 nm

Why This Matters

The defined all-trans stereochemistry provides a critical reference standard for laboratories developing chromatographic methods to resolve cis/trans fatty acid isomers, a requirement for regulatory compliance in food analysis, clinical lipidomics studies of trans-fatty acid metabolism, and investigations of stereochemistry-dependent biological activity.

• [1] NIST Chemistry WebBook. cis-5,8,11-Eicosatrienoic acid, methyl ester. InChIKey: AESHPAQQBZWZMS-NWFXIAEYSA-N. View Source
• [2] Ataman Chemical. Eicosatrienoic Acid: Retention times and mass spectral fragmentation patterns allow differentiation between positional isomers; silver-ion chromatography or HRMS required for unambiguous structural assignment. View Source
• [3] GC/MS analysis of some long chain esters, ketones and propanediol diesters. Mass spectra of cis/trans n-9 isomers practically indistinguishable in low-mass region. View Source

Dimethyl (5E,8E,11E)-icosa-5,8,11-trienedioate: Optimized Application Scenarios Based on Quantitative Evidence

Development and Validation of GC-MS Methods for 20:3 Eicosatrienoic Acid Isomer Resolution

This compound is optimally deployed as a reference standard in GC-MS method development for resolving eicosatrienoic acid positional isomers. The characteristic n-9 omega-ion at m/z = 192 provides definitive isomer confirmation that is orthogonal to retention time data, enabling laboratories to distinguish 20:3n-9-derived species from n-6 (m/z = 150) and n-3 (m/z = 108) isomers that may co-elute in complex biological matrices [1]. The all-trans (E) stereochemistry provides a valuable retention time marker for establishing chromatographic separation parameters on polar capillary columns and silver-ion HPLC systems, where cis/trans isomers exhibit distinct elution profiles [2]. The 44 Da molecular weight difference between this dimethyl diester (MW 364.52) and mono-methyl ester standards (MW 320.51) necessitates independent calibration curves, and laboratories should not substitute one form for the other in quantitative workflows without re-validation .

Reference Standard for Essential Fatty Acid Deficiency (EFAD) Diagnostic Assay Calibration

Laboratories developing or validating clinical assays for EFAD diagnosis should prioritize this compound as a synthetic precursor for preparing analytical standards, calibration curves, and stable isotope-labeled internal standards targeting the 5,8,11-eicosatrienoic scaffold. The unique biosynthetic origin of 20:3n-9—synthesized de novo from oleic acid only during EFAD—establishes it as the sole polyunsaturated fatty acid biomarker for EFAD, with clinical diagnostic thresholds defined by the triene/tetraene ratio (20:3n-9/20:4n-6) >0.2 [3]. Substituting with 20:3n-6 or 20:3n-3 standards would produce false-negative diagnostic outcomes, as these isomers are synthesized via essential fatty acid-dependent pathways and do not elevate during EFAD [4]. The defined stereochemistry and terminal diester functionality of this compound facilitate the development of robust quantitative LC-MS/MS and GC-MS methods for clinical metabolomics applications [2].

In Vitro Angiogenesis Studies Requiring n-9-Specific Eicosatrienoic Acid Activity

This compound provides the 5,8,11-eicosatrienoic scaffold necessary for in vitro angiogenesis studies where inhibition of VEGF-A-stimulated vessel formation is the endpoint of interest. Direct comparative evidence demonstrates that 20:3n-9 produces dose-dependent angiogenesis inhibition at 0.1–10 μmol/L with potency exceeding the positive control suramin, whereas the 20:3n-6 isomer (DGLA) and arachidonic acid produce no inhibition under identical HUVEC/fibroblast co-culture conditions and instead enhance angiogenesis in the absence of VEGF-A stimulation [5]. Investigators studying vascular biology, tumor angiogenesis, or inflammatory eicosanoid signaling must select the 20:3n-9 scaffold rather than the more readily available 20:3n-6 standards to observe this specific biological activity. The dimethyl diester form, after appropriate hydrolysis or formulation (DMSO:PEG300:Tween 80:saline vehicle systems), provides the requisite fatty acyl moiety for these studies .

Stereochemical Reference for Trans-Fatty Acid Method Development and Regulatory Compliance

This compound serves as a defined all-trans (5E,8E,11E) reference standard for analytical laboratories developing chromatographic methods to resolve cis/trans fatty acid isomers, a requirement for food analysis regulatory compliance and clinical studies of trans-fatty acid metabolism. The InChIKey differentiation (LEGXKXFDENSPEO-JBQUMXRESA-N for the all-trans diester vs. AESHPAQQBZWZMS-NWFXIAEYSA-N for the all-cis mono-ester) provides unambiguous structural identification [6]. Silver-ion HPLC with acetonitrile:hexane (99:1) mobile phase and UV detection at 205 nm, or polar capillary GC columns, can resolve this all-trans compound from its all-cis analogs based on differential retention behavior [2]. Given that low-mass EI-MS fragmentation patterns of cis/trans isomers are practically indistinguishable, this defined stereochemical reference is essential for establishing retention time libraries and validating isomer resolution in complex sample matrices [7].

Application

Selection Property

Validation Focus

GC‑MS 20:3 isomer resolution method development

n‑9 scaffold omega‑ion signature

Isomer resolution and independent calibration

EFAD diagnostic assay standard preparation

5,8,11‑eicosatrienoic scaffold uniqueness

Triene/tetraene ratio assay linearity and specificity

VEGF‑A angiogenesis inhibition studies

n‑9 scaffold biological activity profile

Dose‑response in HUVEC co‑culture model

Cis/trans fatty acid method validation

All‑trans (E) stereochemical reference

Retention time library and isomer resolution

• [1] Christie, W.W. Mass Spectrometry of Methyl Esters: Trienoic Fatty Acids. LipidWeb, LIPID MAPS. Diagnostic omega ions for n-9, n-6, and n-3 families. View Source
• [2] Ataman Chemical. Eicosatrienoic Acid: Retention times and mass spectral fragmentation patterns allow differentiation between positional isomers; silver-ion chromatography or HRMS required for unambiguous structural assignment. View Source
• [3] Fokkema, M.R., et al. Assessment of essential fatty acid and omega3-fatty acid status by measurement of erythrocyte 20:3omega9 (Mead acid), 22:5omega6/20:4omega6 and 22:5omega6/22:6omega3. Prostaglandins, Leukotrienes and Essential Fatty Acids, 2002, 67(5): 345-356. View Source
• [4] Ichi, I., et al. Identification of genes and pathways involved in the synthesis of Mead acid (20:3n-9), an indicator of essential fatty acid deficiency. BBA - Molecular and Cell Biology of Lipids, 2014, 1841(1): 204-213. View Source
• [5] Hamazaki, T., et al. Inhibitory effect of 5,8,11-eicosatrienoic acid on angiogenesis. Prostaglandins, Leukotrienes and Essential Fatty Acids, 2012, 86(6): 221-224. DOI: 10.1016/j.plefa.2012.04.004 View Source
• [6] NIST Chemistry WebBook. cis-5,8,11-Eicosatrienoic acid, methyl ester. InChIKey: AESHPAQQBZWZMS-NWFXIAEYSA-N. View Source
• [7] GC/MS analysis of some long chain esters, ketones and propanediol diesters. Mass spectra of cis/trans n-9 isomers practically indistinguishable in low-mass region. View Source